Cas no 2138092-16-5 (tert-butyl 2-{(2-methylpropyl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate)

• Product Name: tert-butyl 2-{(2-methylpropyl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate
• CAS No: 2138092-16-5
• MF: C₁₆H₃₀N₂O₂
• MW: 282.421604633331
• CID: 6469111
• PubChem ID: 165802967
• Update Time: 2025-06-23

tert-butyl 2-{(2-methylpropyl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{(2-methylpropyl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate
• EN300-1178910
• 2138092-16-5
• tert-butyl 2-{[(2-methylpropyl)amino]methyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate

• Inchi： 1S/C16H30N2O2/c1-11(2)9-17-10-12-8-13-6-7-14(12)18(13)15(19)20-16(3,4)5/h11-14,17H,6-10H2,1-5H3
• InChI Key： WWYFPEBDRLSOFB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2CCC1C(CNCC(C)C)C2)=O

Computed Properties

• Exact Mass: 282.230728204g/mol
• Monoisotopic Mass: 282.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 2-{(2-methylpropyl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate

Introduction to Tert-butyl 2-{(2-methylpropyl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS No. 2138092-16-5)

Tert-butyl 2-{(2-methylpropyl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate, identified by its CAS number 2138092-16-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate bicyclic structure and functional groups, has garnered attention due to its potential applications in drug discovery and development. The presence of a tert-butyl group, a secondary amine, and a carboxylate moiety contributes to its unique chemical properties, making it a promising candidate for further investigation.

The compound's structure, featuring a 7-azabicyclo[2.2.1]heptane core, is particularly noteworthy. This bicyclic framework is known for its stability and flexibility, which can be advantageous in the design of bioactive molecules. The azabicyclo structure introduces a nitrogen atom into the ring system, which can participate in hydrogen bonding and other interactions with biological targets. This feature makes the compound a valuable scaffold for developing molecules that interact with proteins or nucleic acids.

In recent years, there has been growing interest in the use of azabicycloalkanes as pharmacophores in drug design. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The tert-butyl 2-{(2-methylpropyl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate molecule exemplifies this trend, as its structural features are likely to contribute to its bioactivity.

The amine group in the compound's structure is particularly interesting from a chemical biology perspective. Amines are versatile functional groups that can participate in a wide range of chemical reactions, including nucleophilic substitution, condensation reactions, and coordination with metal ions. In biological systems, amines are crucial for the function of many biomolecules, such as neurotransmitters and enzymes. The presence of an amine in this compound suggests that it may interact with biological targets through hydrogen bonding or other non-covalent interactions.

The carboxylate group is another key feature of this molecule. Carboxylates are acidic functional groups that can participate in salt formation and coordination chemistry. In biological systems, carboxylates are found in many important molecules, including amino acids and fatty acids. The carboxylate group in this compound may contribute to its solubility and interactions with biological targets.

Recent studies have highlighted the importance of bicyclic structures in drug design. These structures often exhibit high binding affinity and selectivity towards biological targets due to their rigid frameworks and ability to mimic natural binding pockets. The 7-azabicyclo[2.2.1]heptane core of this compound is an example of such a structure, which may contribute to its potential as a pharmacophore.

The tert-butyl group is another important structural feature of this compound. Tert-butyl groups are bulky alkyl groups that can influence the conformation and reactivity of molecules. In drug design, tert-butyl groups are often used to increase the metabolic stability of molecules or to improve their solubility in organic solvents. The presence of a tert-butyl group in this compound may contribute to its bioactivity by influencing its interactions with biological targets.

From a synthetic chemistry perspective, the preparation of tert-butyl 2-{(2-methylpropyl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to access such molecules with increasing efficiency and precision. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing complex cyclic structures like this one.

In conclusion, tert-butyl 2-{(2-methylpropyl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS No. 2138092-16-5) is a promising compound with potential applications in pharmaceutical chemistry and medicinal biology. Its unique structural features make it an interesting candidate for further investigation into drug discovery and development.